Cas no 90564-14-0 (1-(2-methoxy-4-nitrophenyl)Ethanone)

• Product Name: 1-(2-methoxy-4-nitrophenyl)Ethanone
• CAS No: 90564-14-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD11847486
• CID: 2103370
• PubChem ID: 11622494
• Update Time: 2025-07-27

1-(2-methoxy-4-nitrophenyl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)Ethanone
• 1-(2-Methoxy-4-nitrophenyl)ethanone (ACI)
• Acetophenone, 2′-methoxy-4′-nitro- (6CI, 7CI)
• 1-(2-Methoxy-4-nitrophenyl)ethan-1-one
• 2′-Methoxy-4′-nitroacetophenone
• SCHEMBL286591
• DA-31378
• 90564-14-0
• AKOS030525246
• 2'-Methoxy-4'-nitrophenyl acetophenone
• SY216045
• Z1255435837
• WS-01578
• MFCD11847486
• EN300-300558
• 2 inverted exclamation mark -Methoxy-4 inverted exclamation mark -nitrophenylAcetophenone

• MDL： MFCD11847486
• Inchi： 1S/C9H9NO4/c1-6(11)8-4-3-7(10(12)13)5-9(8)14-2/h3-5H,1-2H3
• InChI Key： KIBOJZSASSWCHN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(OC)=CC([N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-methoxy-4-nitrophenyl)Ethanone

Professional Introduction to Compound with CAS No. 90564-14-0 and Product Name: 1-(2-methoxy-4-nitrophenyl)Ethanone

The compound with the CAS number 90564-14-0 and the product name 1-(2-methoxy-4-nitrophenyl)Ethanone represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

In recent years, the study of aromatic ketones has seen considerable advancements, particularly in understanding their role as intermediates in synthesizing complex molecules. The presence of both a methoxy group and a nitro group in the phenyl ring of 1-(2-methoxy-4-nitrophenyl)Ethanone imparts distinct reactivity, making it a valuable scaffold for medicinal chemists. The electron-withdrawing nature of the nitro group and the electron-donating effect of the methoxy group create a balance that enhances its utility in various synthetic transformations.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have been exploring its potential as a precursor in developing novel therapeutic agents. For instance, derivatives of 1-(2-methoxy-4-nitrophenyl)Ethanone have been investigated for their antimicrobial and anti-inflammatory properties. The structural features of this compound allow for modifications that can fine-tune its biological activity, making it a versatile tool in drug discovery.

Recent studies have highlighted the importance of aromatic ketones in modulating enzyme activity. The nitrophenyl moiety, in particular, has been shown to interact with specific amino acid residues in enzymes, influencing their catalytic efficiency. This interaction has been leveraged to develop inhibitors targeting various therapeutic areas, including cancer and neurodegenerative diseases. The methoxy group further enhances this interaction by stabilizing certain conformations, thereby improving binding affinity.

The synthesis of 1-(2-methoxy-4-nitrophenyl)Ethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These methods not only ensure the production of high-quality material but also open avenues for further functionalization.

In the realm of pharmaceutical development, the compound's structural flexibility allows for the creation of libraries of derivatives with diverse biological profiles. High-throughput screening (HTS) techniques have been utilized to identify lead compounds based on their interaction with biological targets. The use of computational chemistry tools has further accelerated this process by predicting binding affinities and optimizing molecular structures.

The environmental impact of synthesizing such compounds is also a critical consideration. Green chemistry principles have been increasingly adopted to minimize waste and reduce hazardous byproducts. Solvent-free reactions and catalytic methods have been explored as alternatives to traditional synthetic routes, aligning with global efforts to promote sustainable practices.

Another area where 1-(2-methoxy-4-nitrophenyl)Ethanone shows promise is in material science. Its aromatic structure makes it a candidate for developing advanced materials with unique electronic properties. Researchers are investigating its potential use in organic electronics, where such compounds can serve as components in semiconductors and conductive polymers.

The future directions for research on this compound are multifaceted. Continued exploration into its derivatives will likely uncover new therapeutic applications, while advancements in synthetic chemistry will enhance production efficiency. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, 1-(2-methoxy-4-nitrophenyl)Ethanone (CAS No. 90564-14-0) stands as a testament to the ingenuity inherent in chemical research. Its unique structural features and versatile reactivity make it a cornerstone in multiple domains, from drug discovery to material science. As our understanding deepens and technologies evolve, this compound will undoubtedly play an increasingly pivotal role in shaping the future of chemistry and medicine.